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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the formation and pharmacological activity of MM-

419447, the principal and sole active metabolite of the guanylate cyclase-C (GC-C) agonist,

linaclotide. Linaclotide is a therapeutic agent used in the treatment of irritable bowel syndrome

with constipation (IBS-C) and chronic idiopathic constipation. This document provides a

comprehensive overview of the metabolic pathway leading to MM-419447, its mechanism of

action, and detailed experimental protocols for its characterization.

Formation of the Active Metabolite MM-419447
MM-419447 is generated from its parent drug, linaclotide, within the gastrointestinal tract. The

formation is a result of enzymatic activity in the small intestine.

Metabolic Pathway
Linaclotide, a 14-amino acid peptide, undergoes a single metabolic conversion to produce MM-

419447. This biotransformation involves the proteolytic cleavage of the C-terminal tyrosine

residue from the linaclotide molecule.[1][2] This reaction is catalyzed by the digestive enzyme

carboxypeptidase A, which is present in the small intestine.[3] The resulting metabolite, MM-

419447, is a 13-amino acid peptide that retains the core pharmacologically active structure of

the parent compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12381346?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8237258/
https://www.researchgate.net/publication/263383865_Linaclotide_A_novel_agent_for_chronic_constipation_and_irritable_bowel_syndrome
https://www.researchgate.net/publication/268137904_MM-419447_is_an_Active_in_vivo_Metabolite_of_Linaclotide_a_Therapeutic_Agent_in_Development_for_the_Treatment_of_IBS-C_and_Chronic_Constipation
https://www.benchchem.com/product/b12381346#a-active-metabolite-mm-419447-formation-and-activity
https://www.benchchem.com/product/b12381346#a-active-metabolite-mm-419447-formation-and-activity
https://www.benchchem.com/product/b12381346#a-active-metabolite-mm-419447-formation-and-activity
https://www.benchchem.com/product/b12381346#a-active-metabolite-mm-419447-formation-and-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

